![molecular formula C20H17F2N3OS B2488150 N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide CAS No. 396721-42-9](/img/structure/B2488150.png)
N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex molecules like N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide involves multiple steps, including cyclization, acylation, and substitution reactions. One relevant synthesis method involves the reaction of 2-iodo-2,4-dimethylaniline with dibromo derivatives, followed by treatment with acylating agents, leading to the formation of target molecules through palladium-catalyzed heterocyclization processes (Skladchikov, Suponitskii, & Gataullin, 2013).
Molecular Structure Analysis
The molecular structure of such compounds is determined using spectroscopic methods and crystallography, providing insights into their conformation, stereochemistry, and intramolecular interactions. Studies on similar compounds have utilized X-ray diffraction to elucidate the crystal structure, revealing aspects like bond lengths, angles, and molecular packing (Kumar et al., 2021).
Chemical Reactions and Properties
The chemical reactivity of N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide includes its behavior in various organic reactions, such as nucleophilic substitutions and cycloadditions. Its chemical properties are influenced by the presence of functional groups, which can undergo transformations under specific conditions, contributing to the synthesis of derivatives with potential biological activities (Zhang & Cheng, 2009).
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of related compounds and structural analysis form a significant portion of the research around this chemical structure. For instance, studies on the synthesis and structural characterization of similar pyrazole derivatives have been conducted to understand the nuances of their chemical behavior and molecular configuration. One study explored the synthesis, structure, and Heck cyclization of the syn- and anti-atropisomers of related N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline compounds, providing insights into the molecular flexibility and reactivity of such complex structures (Skladchikov, Suponitskii, & Gataullin, 2013). Additionally, the synthesis and photophysical properties of pyrazoline derivatives, highlighting their potential as fluorescent chemosensors for metal ion detection, further showcase the versatility of pyrazole-based compounds (Khan, 2020).
Pharmacological Applications
While the direct application of N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide in pharmacology was not explicitly identified in the reviewed literature, related research emphasizes the exploration of pyrazole derivatives for potential therapeutic uses. For instance, the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, including similar structural motifs, have been examined for their growth inhibitory properties against various cancer cell lines, indicating the potential of such compounds in oncology (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Applications in Material Science
Research has also delved into the application of pyrazole derivatives in material science, such as the development of luminescent supramolecular liquid crystals. These studies suggest the compound's utility in creating advanced materials with potential applications in optoelectronics and sensing technologies (Moyano et al., 2013).
properties
IUPAC Name |
N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3OS/c1-11-6-7-17(12(2)8-11)25-19(13-9-27-10-16(13)24-25)23-20(26)18-14(21)4-3-5-15(18)22/h3-8H,9-10H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXVVOCNNHMHHQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=CC=C4F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.